Cas no 23394-16-3 (Cholest-5-en-3-ol (3b)-, 3,3'-decanedioate)

• Product Name: Cholest-5-en-3-ol (3b)-, 3,3'-decanedioate
• CAS No: 23394-16-3
• MF: C₆₄H₁₀₆O₄
• MW: 939.524060726166
• CID: 268612
• PubChem ID: 56843220
• Update Time: 2025-04-19

Cholest-5-en-3-ol (3b)-, 3,3'-decanedioate Chemical and Physical Properties

Names and Identifiers

• Cholest-5-en-3-ol (3b)-, 3,3'-decanedioate
• Bis(cholest-5-en-3beta-yl) sebacate
• bis[(3S,8S,9S,10R,13R,14S,17R)-17-[(1R)-1,5-dimethylhexyl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] decanedioate
• DTXSID901318944
• 23394-16-3
• SCHEMBL8608988
• EINECS 245-633-5
• NS00051413
• Dicholesteryl sebacate

• Inchi： 1S/C64H106O4/c1-43(2)19-17-21-45(5)53-29-31-55-51-27-25-47-41-49(33-37-61(47,7)57(51)35-39-63(53,55)9)67-59(65)23-15-13-11-12-14-16-24-60(66)68-50-34-38-62(8)48(42-50)26-28-52-56-32-30-54(46(6)22-18-20-44(3)4)64(56,10)40-36-58(52)62/h25-26,43-46,49-58H,11-24,27-42H2,1-10H3/t45-,46-,49+,50+,51+,52+,53-,54-,55+,56+,57+,58+,61+,62+,63-,64-/m1/s1
• InChI Key： WUHFQANUEHARLW-VXOVUZAMSA-N
• SMILES： O(C(CCCCCCCCC(=O)O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 938.80911186g/mol
• Monoisotopic Mass: 938.80911186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 68
• Rotatable Bond Count: 23
• Complexity: 1630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 20.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.02
• Boiling Point: 837.8°Cat760mmHg
• Flash Point: 399.8°C
• Refractive Index: 1.534